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Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

Acetamide-2,2,2-d3 (CAS 23724-60-9) is the deuterium-labeled form of acetamide, where three hydrogen
atoms in the methyl group are replaced by deuterium. This compound serves as a crucial tool in

spectroscopic studies and as an internal standard in mass spectrometry.

Chemical and Physical Properties

The table below summarizes the key properties of Acetamide-2,2,2-d3:

Property Specification

CAS Number 23724-60-9 [1] [2] [3]

Molecular Formula C2H2DsNO [1] [4]

Linear Formula CD3C(O)NH:z [3]

Molecular Weight 62.09 g/mol [1] [4] [3]

Purity >98% Chemical Purity; 99 atom % D [1] [4]
Melting Point 78-80 °C [4]
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Property Specification
Boiling Point 221.1 £ 0.0 °C at 760 mmHg [4]
Storage Store at 2-8°C for long-term stability [2]

Primary Research Applications

Spectroscopic Studies

Acetamide-2,2,2-d3 is used in infrared (IR) spectral studies to investigate the normal vibrations of
acetamide and its deuterated analogs. The mass difference introduced by deuterium causes a shift in the
vibrational frequencies of the C-D bond compared to the C-H bond. This allows researchers to assign
specific peaks in the IR spectrum and gain a deeper understanding of the molecular structure and dynamics

of acetamide and related compounds [2].

Isotopic Labeling and Metabolic Studies

Deuterated compounds like Acetamide-2,2,2-d3 are invaluable as stable isotopic tracers and internal

standards in quantitative analysis.

¢ Internal Standards in LC-MS/MS: In quantitative bioanalysis, deuterated analogs are ideal internal
standards. They behave almost identically to the natural analyte during sample preparation and
chromatography but are distinguished by their higher mass during mass spectrometric detection. This
allows for highly accurate and reproducible quantification of compounds in complex biological
matrices like urine or plasma, correcting for variations in sample processing and instrument response
[5].

¢ Studying Metabolism and Mechanisms: Deuterium labeling can be used to trace the metabolic fate
of a molecule or to study the mechanism of enzymatic and organic reactions. The kinetic isotope
effect (KIE) caused by the deuterium atom can also provide insights into reaction pathways [5].

Experimental Protocols
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Protocol 1: Use as an Internal Standard in Quantitative LC-
MS/MS

This protocol outlines the use of Acetamide-2,2,2-d3 as an internal standard for quantifying analytes in a

sample.

Workflow Overview

1. Prepare Stock Solutions

l

2. Add IS to Sample

Click to download full resolution via product page
Procedure

¢ Preparation of Solutions:

o Stock Solution of Internal Standard (IS): Accurately weigh approximately 1 mg of
Acetamide-2,2,2-d3. Dissolve it in a suitable solvent (e.g., DMSO, methanol, or water) to
prepare a stock solution of known concentration (e.g., 1 mg/mL). Store aliquots at -20°C [4].
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o Working IS Solution: Dilute the stock solution with the same solvent to create a working
solution suitable for spiking into samples (e.g., 1 pg/mL).

e Sample Preparation:

o Add a fixed, known volume of the working IS solution (e.g., 50 pL) to a precise volume of the
biological sample (e.g., 100 pL of plasma or urine) [5].

o Perform protein precipitation by adding a organic solvent (e.g., acetonitrile), vortex-mix, and
centrifuge to remove precipitated proteins.

o Transfer the clear supernatant and evaporate it to dryness under a gentle stream of nitrogen.

o Reconstitute the dried residue in the mobile phase used for LC-MS analysis.

¢ LC-MS/MS Analysis:

o Inject the reconstituted sample into the LC-MS/MS system.

o Chromatography: Use a reversed-phase C18 column. Employ a gradient elution with water
and methanol as mobile phases to separate the analytes [6].

o Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM)
mode. Monitor the specific mass transition for Acetamide-2,2,2-d3 and the target analytes.

e Data Analysis and Quantification:

o The ratio of the peak area of the analyte to the peak area of the Acetamide-2,2,2-d3 internal
standard is used to generate a calibration curve from known standards.
o This curve then allows for the precise quantification of the analyte in unknown samples [5].

Protocol 2: Investigating Deuterium Exchange Reactions

This protocol describes a general approach for using Acetamide-2,2,2-d3 to study deuterium exchange

kinetics.

Experimental Setup and Analysis
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1. Reaction Mixture Setup

:

2. Initiate Reaction

FT-IR Spectroscopy NMR Spectroscopy Mass Spectrometry

Click to download full resolution via product page
Procedure

¢ Reaction Setup:

o Prepare a solution of Acetamide-2,2,2-d3 in a suitable deuterated or protic solvent (e.g., D20
or H20) under controlled conditions of temperature and pH [2].

¢ Reaction Initiation and Monitoring:

o Initiate the exchange reaction by altering a condition, such as adding a catalyst or changing the
temperature.
o Withdraw aliquots from the reaction mixture at predetermined time intervals.

¢ Analysis of Exchange:

o FT-IR Spectroscopy: Analyze the aliquots by FT-IR to monitor the decrease in the C-D
stretching vibration band (~2100 cm~?) and the concurrent increase in the C-H stretching band
(~2900 cm™1). This provides information on the kinetics of the exchange process [2].
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o NMR Spectroscopy: Use *H or 2H NMR to quantitatively track the incorporation of deuterium
into other molecules or the loss of deuterium from acetamide, providing direct evidence of
exchange [6].

o Mass Spectrometry: Monitor the change in the mass-to-charge ratio (m/z) of related molecules
to confirm and quantify the exchange of hydrogen for deuterium [5].

Safety and Handling

e Refer to SDS: Always consult the Material Safety Data Sheet (MSDS) for specific hazard information
before use [2].

¢ Regulatory Compliance: Be aware that restrictions may apply to the purchase of this product, and
suppliers may require additional documentation [1].

I hope these detailed application notes and protocols are helpful for your research and development work.
Should you require further clarification on any of the methodologies or seek information about other

deuterated compounds, please feel free to ask.

Reference List

e PubChem Compound Summary for Acetamide-2,2,2-d3. (CID 16217329). Retrieved from
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamide-2_2_2-d3

e Fisher Scientific Netherlands - Acetamide-2,2,2-d3 product page. Retrieved from
https://www.fishersci.nl/shop/products/0-25gr-acetamide-2-2-2-d3/30311636

e ClearSynth - Acetamide-2,2,2-d3 product page. Retrieved from
https://clearsynth.com/product/acetamide-2-2-2-d3

e PMC Atrticle on Vitamin D3 Metabolism (PMC299797). Retrieved from
https://pmc.ncbi.nlm.nih.gov/articles/PMC299797/

e Tetrahedron Journal Article on Deuterium Labelled Polyamines (Volume 65, Issue 2, 2009). Retrieved
from https://www.sciencedirect.com/science/article/abs/pii/S004040200801884 X

e InvivoChem - Acetamide-2,2,2-d3 product page. Retrieved from
https://www.invivochem.com/product/\V63328

e FEuroisotop - ACETAMIDE (2,2,2-D3, 98%) product page. Retrieved from
https://www.eurisotop.com/acetamide-222-d3-98

Need Custom Synthesis?

© 2026 Smolecule. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC299797/
https://www.sciencedirect.com/science/article/abs/pii/S004040200801884X
https://clearsynth.com/product/acetamide-2-2-2-d3
https://www.fishersci.nl/shop/products/0-25gr-acetamide-2-2-2-d3/30311636
https://www.smolecule.com/products/s3332558?utm_src=pdf-body
https://www.smolecule.com/products/s3332558?utm_src=pdf-body
https://www.smolecule.com/products/s3332558?utm_src=pdf-body
https://www.smolecule.com/products/s3332558?utm_src=pdf-body
https://www.smolecule.com/products/s3332558?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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